Cas no 199396-76-4 (Asoprisnil)

Asoprisnil is a selective progesterone receptor modulator (SPRM) with partial agonist and antagonist activity. It exhibits high binding affinity for progesterone receptors while demonstrating minimal cross-reactivity with other steroid receptors, such as glucocorticoid or androgen receptors. This specificity makes it a promising candidate for targeting progesterone-dependent conditions, including uterine fibroids and endometriosis. Asoprisnil modulates endometrial proliferation without inducing hypoestrogenic effects, distinguishing it from traditional progestins or GnRH analogs. Its unique pharmacological profile may offer improved therapeutic outcomes with reduced side effects. Preclinical and clinical studies suggest potential efficacy in managing gynecological disorders, warranting further investigation into its long-term safety and clinical applications.

Asoprisnil structure

Product Name:Asoprisnil

CAS No:199396-76-4

MF:C₂₈H₃₅NO₄

MW:449.581808328629

CID:908681

Update Time:2025-06-07

Asoprisnil Chemical and Physical Properties

Names and Identifiers

- (8S,11S,13S,14S,17S)-11-[4-[(E)-hydroxyiminomethyl]phenyl]-17-methoxy- 17-(methoxymethyl)-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclope nta[a]phenanthren-3-one
- (8S,11R,13S,14S,17S)-11-[4-[(E)-hydroxyiminomethyl]phenyl]-17-methoxy-17-(methoxymethyl)-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
- (8S,11S,13S,14S,17S)-11-[4-[(E)-HYDROXYIMINOMETHYL]PHENYL]-17-METHOXY- 17-(METHOXYMETHYL)-13-METHYL-1,2,6,7,8,11,12,14,...
- (8S,11S,13S,14S,17S)-11-[4-[(E)-hydroxyiminomethyl]phenyl]-17-methoxy- 17-(methoxymethyl)-13-methyl-1,2,6,7,8,11,12,14,15,16-
- (11β,17β)-11-{4-[(E)-(hydroxyimino)methyl]phenyl}-17-methoxy-17-(methoxymethyl)estra-4,9-dien-3-one
- 11beta-(4-((E)-(Hydroxyimino)methyl)phenyl)-17beta-methoxy-17-(methoxymethyl)estra-4,9-dien-3-one
- Asoprisnil [USAN]
- Benzaldehyde, 4-((11beta,17beta)-17-methoxy-17-(methoxymethyl)-3-oxoestra-4,9-dien-11-yl)-, 1-oxime, (C(E))-
- J867
- UNII-72W09924WP
- asoprisnil
- (8S,11R,13S,14S,17S)-11-[4-[(E)-hydroxyiminomethyl]phenyl]-17-methoxy-17-(methoxymethyl)-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenthren-3-one
- 11-[4-(Hydroxyiminomethyl)phenyl]-17-methoxy-17-(methoxymethyl)-13-methyl-1,2,6,7,8,11,12,14,15,16-d
- Asoprisnil
- Inchi： 1S/C28H35NO4/c1-27-15-24(19-6-4-18(5-7-19)16-29-31)26-22-11-9-21(30)14-20(22)8-10-23(26)25(27)12-13-28(27,33-3)17-32-2/h4-7,14,16,23-25,31H,8-13,15,17H2,1-3H3/b29-16+/t23-,24+,25-,27-,28+/m0/s1
- InChI Key： GJMNAFGEUJBOCE-MEQIQULJSA-N
- SMILES： O(C)[C@@]1(COC)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3[C@@H](C3C=CC(/C=N/O)=CC=3)C[C@@]21C)=O

Computed Properties

Exact Mass: 449.25675
Monoisotopic Mass: 449.256609
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 33
Rotatable Bond Count: 5
Complexity: 867
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 81
XLogP3: 3.2
Topological Polar Surface Area: 68.1
Molecular Weight: 449.6

Experimental Properties

Density: 1.246
Melting Point: 118° (dec)
Boiling Point: 602.028°C at 760 mmHg
Flash Point: 317.895°C
Refractive Index: 1.621
PSA: 68.12
Specific Rotation: D +197° (CHCl3)

Asoprisnil Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-119433-1mg	Asoprisnil	199396-76-4	98.30%	1mg	￥1700	2024-04-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce55058-1mg	Asoprisnil	199396-76-4	98%	1mg	￥0.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce55058-5mg	Asoprisnil	199396-76-4	98%	5mg	￥0.00	2023-09-07
Axon Medchem	1675-5 mg	Asoprisnil	199396-76-4	98%	5mg	€130.00	2023-07-10
Axon Medchem	1675-25 mg	Asoprisnil	199396-76-4	98%	25mg	€500.00	2023-07-10
TRC	A788905-1mg	Asoprisnil	199396-76-4		1mg	$ 98.00	2023-04-19
TRC	A788905-2.5mg	Asoprisnil	199396-76-4		2.5mg	$ 224.00	2023-04-19
TRC	A788905-5mg	Asoprisnil	199396-76-4		5mg	$ 414.00	2023-04-19
TRC	A788905-10mg	Asoprisnil	199396-76-4		10mg	$ 781.00	2023-04-19
eNovation Chemicals LLC	Y1243451-1mg	Benzaldehyde, 4-[(11ß,17ß)-17-methoxy-17-(methoxymethyl)-3-oxoestra-4,9-dien-11-yl]-, 1-oxime, [C(E)]-	199396-76-4	98%	1mg	$370	2024-06-07